molecular formula C11H10 B8557334 (Cyclopropylethynyl)benzene

(Cyclopropylethynyl)benzene

Cat. No. B8557334
M. Wt: 142.20 g/mol
InChI Key: RADQQJATVQIEFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Cyclopropylethynyl)benzene is a useful research compound. Its molecular formula is C11H10 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Cyclopropylethynyl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Cyclopropylethynyl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(Cyclopropylethynyl)benzene

Molecular Formula

C11H10

Molecular Weight

142.20 g/mol

IUPAC Name

2-cyclopropylethynylbenzene

InChI

InChI=1S/C11H10/c1-2-4-10(5-3-1)6-7-11-8-9-11/h1-5,11H,8-9H2

InChI Key

RADQQJATVQIEFW-UHFFFAOYSA-N

Canonical SMILES

C1CC1C#CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a degassed solution of iodobenzene (0.549 mL, 4.90 mmol), dichlorobis(triphenylphosphine)-palladium(II) (0.206 g, 0.294 mmol), copper(I) iodide (0.047 g, 0.245 mmol) and diisopropylamine (3.49 mL, 24.5 mmol) in N,N-dimethylformamide (20 mL) was added cyclopropylacetylene (0.622 mL, 7.35 mmol). The reaction mixture was heated to 75° C. for 45 minutes. The reaction mixture was then diluted with ethyl acetate (150 mL), washed with a 10% aqueous solution of lithium chloride (2×100 mL), washed with a 2M aqueous solution of ammonium hydroxide (100 mL), washed with brine (100 mL), and dried over anhydrous sodium sulfate. Concentration afforded a crude product which was purified by silica gel chromatography with hexanes/dichloromethane (10/1) to give (cyclopropylethynyl)benzene (691 mg). The compound had an HPLC ret. time=3.40 min.−Column. YMC S5 COMBISCREEN® 4.6×50 mm; Gradient time: 4 min; Flow rate=4 ml/min; Solvent A=10% MeOH−90% Water−0.2% H3PO4; Solvent B=90% MeOH−10% water−0.2% H3PO4; Start % B=0; Final % B=100.
Quantity
0.549 mL
Type
reactant
Reaction Step One
Quantity
3.49 mL
Type
reactant
Reaction Step One
Quantity
0.622 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.206 g
Type
catalyst
Reaction Step One
Quantity
0.047 g
Type
catalyst
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two

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